Cas no 60045-73-0 (N,N-dimethyl-8$l^{4}-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-2-amine)

• Product Name: N,N-dimethyl-8$l^{4}-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-2-amine
• CAS No: 60045-73-0
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 1618330
• PubChem ID: 3042603
• Update Time: 2025-04-21

N,N-dimethyl-8$l^{4}-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2,1,3-benzothiadiazol-4-amine
• N,N-Dimethyl-2,1,3-benzothiadiazol-2(S(sup IV))-4-amine
• 2,1,3-Benzothiadiazol-2(S(sup IV))-4-amine, N,N-dimethyl-
• 60045-73-0
• 4-dimethylaminobenzo-2,1,3-thiadiazole
• DTXSID30208774
• N,N-dimethyl-8$l^{4}-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-2-amine

• Inchi： 1S/C8H9N3S/c1-11(2)7-5-3-4-6-8(7)10-12-9-6/h3-5H,1-2H3
• InChI Key： DQEJCDUHWHWHKJ-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=C(C2=N1)N(C)C

Computed Properties

• Exact Mass: 179.05187
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 27.96